4-({4-[2-(1-Piperidinyl)ethoxy]-1H-indazol-1-yl}sulfonyl)aniline

• CAS No.: 773842-60-7
• Molecular Formula: C20H24N4O3S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 4-[4-(2-piperidin-1-ylethoxy)indazol-1-yl]sulfonylaniline
• InChI: InChI=1S/C20H24N4O3S/c21-16-7-9-17(10-8-16)28(25,26)24-19-5-4-6-20(18(19)15-22-24)27-14-13-23-11-2-1-3-12-23/h4-10,15H,1-3,11-14,21H2
• InChI Key: SXKDSGLABRDDPB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOC2=CC=CC3=C2C=NN3S(=O)(=O)C4=CC=C(C=C4)N

Description

4-({4-[2-(1-Piperidinyl)ethoxy]-1H-indazol-1-yl}sulfonyl)aniline is a useful research compound. Its molecular formula is C20H24N4O3S and its molecular weight is 400.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A stirred solution of 1-[(4-nitrophenyl)sulfonyl]-4-[2-(1-piperidinyl)ethoxy]1H-indazole (0.39 g, 0.91 mol) in methanol is treated with Raney Nickel followed by hydrazine (0.2 ml, 6.3 mmol), stirred at 0° C. for 2 hr and decanted. The catalyst is washed with a methanol: methylene chloride 3:7 mixture. The washes and supernatant are combined and concentrated in vacuo. The resultant residue is purified by flash chromatography (silicagel, EtOAc/2M NH3 in methanol 8:2) to give the title product as a white solid, 0.15 g, mp 149-150° C. (dec), identified by NMR and mass spectral analyses.

Synthesis routes and methods II

Procedure details